3-Pyridyl isothiocyanate
Cat. No. B107092
CAS RN:
17452-27-6
M. Wt: 136.18 g/mol
InChI Key: VMSZFBSYWXMXRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
3-Pyridyl isothiocyanate is a chemical compound that has been explored for its potential applications in various fields of chemistry. It serves as a derivatization reagent for amines in liquid chromatography/electrospray ionization-tandem mass spectrometry (LC/ESI-MS/MS), providing enhanced separation and detection sensitivity . The compound is characterized by the presence of an isothiocyanate group attached to a pyridine ring, which allows it to participate
Scientific Research Applications
Application 1: Cardioprotective Agent
- Specific Scientific Field : Pharmacology and Cardiology .
- Summary of the Application : 3-Pyridyl isothiocyanate has been identified as a promising cardioprotective agent. It has been studied for its hydrogen sulfide (H2S) releasing properties, which are known for their beneficial effects on different mammalian systems .
- Methods of Application or Experimental Procedures : A library of forty-five isothiocyanates, including 3-Pyridyl isothiocyanate, was evaluated for its hydrogen sulfide (H2S) releasing capacity. The chemical-physical profiles of the selected compounds were studied by an in silico approach .
- Results or Outcomes : The results strongly indicate 3-Pyridyl isothiocyanate as a suitable pharmacological option in anti-ischemic therapy. The cardioprotective effects of the compound were tested in vivo and found to exhibit a positive effect .
Application 2: Synthesis of Isothiocyanates
- Specific Scientific Field : Organic Chemistry .
- Summary of the Application : Isothiocyanates, including 3-Pyridyl isothiocyanate, exhibit various biological characteristics, including antimicrobial, anti-inflammatory, and anticancer properties. They serve as valuable platforms for versatile transformations in synthetic chemistry .
- Methods of Application or Experimental Procedures : The synthesis of isothiocyanates can be categorized into three types based on the starting materials and functional groups: (i) Type A, derived from primary amines; (ii) Type B, derived from other nitrogen functional groups; and (iii) Type C, derived from non-nitrogen groups .
Application 3: Organic Intermediate
- Specific Scientific Field : Organic Chemistry .
- Summary of the Application : 3-Pyridyl isothiocyanate is an organic intermediate that can be used in the preparation of thioureas .
- Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes : The outcomes of using 3-Pyridyl isothiocyanate as an organic intermediate are not detailed in the source .
Application 4: Fluorescein Isothiocyanate (FITC) Labeling
- Specific Scientific Field : Biochemistry .
- Summary of the Application : Isothiocyanates, including 3-Pyridyl isothiocyanate, are important reagents in biochemistry. For instance, fluorescein isothiocyanate (FITC) is used in biological assays of DNA and proteins .
- Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes : The outcomes of using 3-Pyridyl isothiocyanate in FITC labeling are not detailed in the source .
Application 5: Amino Acid Sequencing
- Specific Scientific Field : Biochemistry .
- Summary of the Application : Phenyl isothiocyanate is useful for sequencing amino acids in peptides (Edman degradation). During this process, it reacts with the N-terminal amino group, and the amino-terminal residue is labeled and cleaved from the peptide as phenylthiohydantoin .
- Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes : The outcomes of using 3-Pyridyl isothiocyanate in amino acid sequencing are not detailed in the source .
Application 6: Synthesis of Various Heterocyclic Compounds
- Specific Scientific Field : Organic Chemistry .
- Summary of the Application : In synthetic chemistry, isothiocyanate has emerged as a valuable building block in the synthesis of various heterocyclic compounds .
- Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes : The outcomes of using 3-Pyridyl isothiocyanate in the synthesis of various heterocyclic compounds are not detailed in the source .
Safety And Hazards
properties
IUPAC Name |
3-isothiocyanatopyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N2S/c9-5-8-6-2-1-3-7-4-6/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VMSZFBSYWXMXRF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)N=C=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30371937 |
Source
|
| Record name | 3-isothiocyanatopyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30371937 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Pyridyl isothiocyanate | |
CAS RN |
17452-27-6 |
Source
|
| Record name | 3-Pyridyl isothiocyanate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=17452-27-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-isothiocyanatopyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30371937 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Pyridyl Isothiocyanate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
105
Citations
… Moreover, the chemical-physical profiles of the selected compounds have been studied by an in silico approach and from a combination of the obtained results, 3-pyridyl-isothiocyanate …
Number of citations: 33
www.sciencedirect.com
… similar to that of 3-pyridyl isothiocyanate and the pale yellow liquid was doubtless 2-pyridyl isothiocyanate. Having established that the red solid was a dimer, we turned our …
Number of citations: 7
pubs.acs.org
… In this paper, we examine the applicability of the common isothiocyanates, 3-pyridyl isothiocyanate (Py-NCS), p-(dimethylamino)phenyl isothiocyanate (DMAP-NCS) and m-nitrophenyl …
Number of citations: 21
analyticalsciencejournals.onlinelibrary.wiley.com
… ) dendrimers of second to fifth generations were functionalized by the introduction of pyridyl moieties at their primary amino groups through their interaction with 3‐pyridyl isothiocyanate. …
Number of citations: 27
www.tandfonline.com
… In particular, by introducing a mixture of 3-pyridyl isothiocyanate (Pr-ITC) and phenylene-1,4-diisothiocyanate (Ph-DITC), the V OC of the CuSCN-based PSC (PSC-CuSCN) was …
Number of citations: 51
pubs.rsc.org
… The first molecule analyzed is 3-pyridyl-isothiocyanate. This synthetic molecule characterized by the presence of the isothiocyanate functional group was analyzed for its ability to …
Number of citations: 0
etd.adm.unipi.it
… Fusion of the dithiocarbamate (V; R" = Me, R = 2- or 3-pyridyl) at 140" caused the evolution of methanethiol and the formation of a tar from the 2-isomerJ but of 3-pyridyl isothiocyanate …
Number of citations: 33
pubs.rsc.org
… a CoCl(dmgH) 2 Pyr derivative that contained a 3-pyridyl isothiocyanate (pyr-NCS) as a ligand to … Briefly, reacting compound 2 with 3-pyridyl isothiocyanate in methanol for ∼30 minutes …
Number of citations: 19
pubs.rsc.org
… Conventional isothiocyanates, 3-pyridyl isothiocyanate (Py-NCS), p-(dimethylamino)phenyl isothiocyanate (DMAP-NCS) and m-nitrophenyl isothiocyanate (NP-NCS) were applied to …
Number of citations: 156
analyticalsciencejournals.onlinelibrary.wiley.com
… 3-Pyridyl isothiocyanate. A mmonium N-3-… Redistillation at atmospheric pressure gave 3-pyridyl isothiocyanate (10%) as a … condensing 3-pyridyl isothiocyanate with 3-aminopyridine. …
Number of citations: 20
pubs.rsc.org
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